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Compound of Interest

Compound Name: 3-Methyl-2-sulfanylbutanoic acid
CAS No.: 138619-81-5
Cat. No.: B1282515
Get Quote
. J

3-Methyl-2-sulfanylbutanoic acid features a branched aliphatic chain with a chiral center at
the C2 position, allowing for distinct (R) and (S) enantiomers[1]. The proximity of the highly
polarizable thiol group to the electron-withdrawing carboxylic acid significantly influences its
pKa and nucleophilic characteristics.

Table 1: Key Physicochemical Properties
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Property Value Reference

3-Methyl-2-sulfanylbutanoic
IUPAC Name "
aci

2-Mercapto-3-methylbutanoic
Common Synonyms ) ) ) ) 1]
acid, 2-Mercaptoisovaleric acid

) 138619-81-5 (General),
CAS Registry Number ) 1]
114423-53-9 (S-isomer)

Molecular Weight 134.20 g/mol [1]
Molecular Formula C5H1002S [1]
Boiling Point ~120 °C at 1.0 mmHg [2]
SMILES (S-isomer) CC(C)C(0)=0 [1]

Chemical Reactivity and Mechanistic Pathways

The bifunctional nature of 3-methyl-2-sulfanylbutanoic acid allows it to undergo orthogonal
reactions depending on the applied conditions and protecting group strategies.

2.1 Thiol-Directed Reactivity (-SH) The sulfhydryl group is highly susceptible to oxidation and
nucleophilic attack. Under mild oxidative conditions (e.g., using iodine or dilute hydrogen
peroxide), the thiol groups of two molecules couple to form a disulfide dimer[3]. This causality is
driven by the low bond dissociation energy of the S-H bond. If subjected to strong oxidizing
agents, the sulfur atom undergoes over-oxidation to yield a sulfonic acid derivative[3].
Furthermore, the thiol acts as a potent soft nucleophile, readily participating in alkylation
reactions to form thioethers[4].

2.2 Carboxyl-Directed Reactivity (-COOH) The carboxylic acid moiety undergoes standard
esterification. When reacted with alcohols such as ethanol in the presence of an acid catalyst, it
forms ethyl 2-mercapto-3-methylbutanoate[5]. This esterification masks the polar carboxyl
group, drastically increasing the molecule's volatility and altering its olfactory profile to a fruity
odor, which is highly valued in the flavor and fragrance industry[5].
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Divergent mechanistic pathways of the acid based on functional targets.

Pharmaceutical and Biological Applications

The structural uniqueness of 3-methyl-2-sulfanylbutanoic acid makes it a privileged scaffold
in drug discovery and biological applications.

3.1 Oncology: Sox11 Inhibitors Recent advancements in oncology have utilized this compound
as a critical building block for synthesizing Sox11 inhibitors[6]. SOX11 is a transcription factor
aberrantly expressed in mantle cell ymphoma (MCL). In a validated synthetic route, 2-
mercapto-3-methylbutanoic acid is reacted with 4-fluoro-3-nitrobenzoic acid to generate a
thioether linkage, yielding a potent inhibitor[7]. The thiol's nucleophilicity allows for efficient
nucleophilic aromatic substitution (SNAr) on the fluorinated aromatic ring.

3.2 Antimicrobial and Repellent Properties Derivatives of the acid, specifically ethyl 2-mercapto-
3-methylbutanoate, exhibit notable biological activity. Research indicates that this ester
possesses antifungal and antibacterial properties, and is actively investigated as a potential
insect repellent[5]. The lipophilicity of the ester (density ~0.998 g/mL, boiling point 175-178 °C)
allows it to penetrate biological membranes more effectively than the free acid[5].
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Experimental Protocols: Synthesis and Validation

To ensure strict adherence to scientific integrity, the following protocol is designed as a self-

validating system, incorporating in-process controls to verify causality and reaction completion.

Protocol 1: Synthesis of Ethyl 2-mercapto-3-methylbutanoate (Fischer Esterification) Objective:

Convert the polar carboxylic acid to a volatile ester while preserving the sensitive thiol group[5].

Reagent Preparation: Dissolve 10 mmol of 3-methyl-2-sulfanylbutanoic acid in 25 mL of
absolute ethanol. Causality: Absolute ethanol acts as both the reactant and the solvent,
driving the equilibrium toward product formation via Le Chatelier's principle.

Catalysis: Slowly add 0.5 mL of concentrated sulfuric acid (H2SO4) dropwise. Causality:
H2S04 protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon
to facilitate nucleophilic attack by ethanol.

Reflux: Heat the mixture to 85 °C under an inert argon atmosphere for 4 hours. Causality:
The argon blanket prevents the premature oxidation of the thiol group into an unwanted
disulfide dimer[3].

In-Process Validation: Spot the reaction mixture on a silica TLC plate (Hexane:EtOAc 8:2).
The disappearance of the highly polar acid spot (low Rf) and the appearance of a less polar
ester spot (higher Rf) validates reaction completion.

Workup: Cool to room temperature, concentrate under reduced pressure, and partition
between diethyl ether and saturated aqueous NaHCO3. Causality: NaHCO3 neutralizes the
H2S04 catalyst and any unreacted acid, driving them into the aqueous layer for easy
separation.

Purification: Dry the organic layer over anhydrous Na2S04, filter, and evaporate. Purify via
vacuum distillation to obtain the colorless liquid product.

Reactants: Catalysis: Reflux (Argon): Validation: Workup: Purification:
Acid + EtOH Add H2S04 85°C for 4h TLC Check NaHCO3 Wash Distillation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.smolecule.com/products/s6437051
https://www.benchchem.com/product/b1282515/docs?utm_src=pdf-body#structural-characterization-and-physicochemical-properties
https://www.benchchem.com/de/product/b3045925
https://www.benchchem.com/product/b1282515/docs?utm_src=pdf-body-img#structural-characterization-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step-by-step experimental workflow for the Fischer esterification of the target acid.

Safety, Handling, and Storage

Due to the presence of the sulfhydryl group, 3-methyl-2-sulfanylbutanoic acid emits a strong,
pungent odor characteristic of thiols.

o Storage: Must be stored under cold-chain conditions and an inert atmosphere (nitrogen or
argon) to prevent spontaneous dimerization to the disulfide[1].

o Handling: All manipulations must be conducted in a certified chemical fume hood. In the
event of a spill, dilute sodium hypochlorite (bleach) can be used to safely oxidize the volatile
thiol to a non-odorous sulfonic acid derivative[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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